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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B12279279 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
diSulfo-Cy3 alkyne is a water-soluble, bright, and photostable fluorescent dye belonging to

the cyanine dye family.[1][2][3][4] Its key feature is the presence of an alkyne group, which

allows for its covalent attachment to azide-modified biomolecules via a copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry.[1][2][4][5] This

specific and efficient labeling method, combined with the favorable photophysical properties of

the Cy3 fluorophore, makes diSulfo-Cy3 alkyne a valuable tool for various fluorescence

imaging techniques, including super-resolution microscopy.

These application notes provide an overview of the use of diSulfo-Cy3 alkyne in super-

resolution microscopy, with a focus on Stochastic Optical Reconstruction Microscopy (STORM)

and DNA-PAINT (Points Accumulation for Imaging in Nanoscale Topography). Detailed

protocols for labeling and imaging are provided to guide researchers in utilizing this versatile

fluorescent probe for high-resolution cellular imaging.

Photophysical and Chemical Properties
A summary of the key properties of diSulfo-Cy3 alkyne is presented in the table below. These

properties are essential for designing and executing successful super-resolution imaging

experiments.
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Property Value Reference

Excitation Maximum

(Absorbance)
~553-555 nm [6][7]

Emission Maximum ~566-572 nm [6][7]

Molar Extinction Coefficient ~150,000 cm⁻¹M⁻¹ [6]

Solubility Water, DMSO, DMF [6]

Reactive Group Alkyne [1][2][4]

Reaction
Copper(I)-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC)
[6]

Storage -20°C, protected from light [3]

Super-Resolution Microscopy Applications
diSulfo-Cy3 alkyne is particularly well-suited for single-molecule localization microscopy

(SMLM) techniques like STORM and DNA-PAINT. These methods achieve sub-diffraction

resolution by temporally separating the fluorescence of individual molecules.

Stochastic Optical Reconstruction Microscopy (STORM)
In STORM, fluorophores are induced to photoswitch between a fluorescent "on" state and a

dark "off" state. By activating a sparse subset of fluorophores at any given time, their individual

positions can be precisely localized. The final super-resolved image is reconstructed from the

coordinates of thousands to millions of localized molecules.

Cy3 dyes, including diSulfo-Cy3, can be used in STORM, often as an "activator" dye in

combination with a "reporter" dye (e.g., Alexa Fluor 647 or Cy5).[8] The activator dye facilitates

the transition of the reporter dye to the "on" state upon illumination with a specific wavelength.

Alternatively, Cy3 itself can be induced to blink under specific imaging buffer conditions.[9]

Experimental Workflow for STORM Imaging

The following diagram illustrates a typical workflow for preparing and imaging a sample for

STORM using diSulfo-Cy3 alkyne.
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Start:
Azide-modified sample

(e.g., fixed cells with
azide-labeled antibodies)

Click Chemistry:
Incubate with

diSulfo-Cy3 alkyne,
CuSO4, and a

reducing agent (e.g., sodium ascorbate)

1.

Wash to remove
unbound dye

2.

Add STORM
imaging buffer

(e.g., with GLOX
and MEA)

Acquire image series:
- High power 647 nm laser (for reporter)

- Low power 561 nm laser (for Cy3 activation)

3.
Reconstruct

super-resolved image
from single-molecule

localizations

4. End:
Super-resolution image

5.

Start:
- Azide-modified imager oligo
- Sample with docking strand Click Chemistry:

Label azide-imager oligo
with diSulfo-Cy3 alkyne

1.

Purify labeled
imager strand

2.

Incubate sample
with labeled imager

strand in imaging buffer

Acquire image series:
Continuous illumination

at 561 nm

3.
Reconstruct

super-resolved image
from binding events

4. End:
Super-resolution image

5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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